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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay scheme of

Bromine-82 (⁸²Br), a radioisotope of significant interest in various scientific and medical

applications. This document details its decay characteristics, including half-life, decay modes,

and the energies of its emitted radiations. A summary of its production and measurement is

also provided.

Core Decay Properties of Bromine-82
Bromine-82 is a synthetic radioisotope of bromine that undergoes beta decay to a stable

isotope of Krypton (⁸²Kr). Its fundamental decay properties are summarized below.

Property Value

Half-life (T½) 35.282 hours[1][2]

Decay Mode Beta-minus (β⁻) decay[3][4]

Daughter Nuclide Krypton-82 (⁸²Kr)[2][4]

Total Decay Energy 3.093 MeV[3][4]

Spin and Parity 5-[2][3]
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Beta Decay of Bromine-82
Bromine-82 decays exclusively via beta-minus emission, where a neutron in the nucleus is

converted into a proton, releasing an electron (beta particle) and an antineutrino. This process

increases the atomic number by one, transforming Bromine (Z=35) into Krypton (Z=36), while

the mass number remains 82. The total energy released in this decay is 3.093 MeV.[3][4]

The beta decay of ⁸²Br can proceed to various excited states of its daughter nucleus, ⁸²Kr. The

subsequent de-excitation of these levels results in the emission of gamma rays with specific

energies and intensities.

Gamma Emissions from Bromine-82 Decay
The de-excitation of the excited states of Krypton-82 following the beta decay of Bromine-82
results in a spectrum of gamma rays. The most prominent gamma-ray energies and their

intensities are crucial for the identification and quantification of ⁸²Br.

Gamma-ray Energy (keV) Intensity (%)

554.35 71.06[5]

619.11 43.53[5]

776.52 83.4[5]

698.37 0.03[5]

1474.88 0.02[5]

Nuclear Decay Scheme of Bromine-82
The decay scheme of Bromine-82 illustrates the transitions from the parent nucleus to the

various energy levels of the daughter nucleus. The beta decays are represented by diagonal

arrows, and the subsequent gamma emissions are shown as vertical arrows.
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A simplified decay scheme of Bromine-82 to Krypton-82.

Experimental Protocols: Production and
Measurement
Production of Bromine-82:

A common method for producing Bromine-82 is through the neutron activation of stable

Bromine-81.[6] This is typically achieved by irradiating a sample containing bromine, such as

potassium bromide (KBr), in a nuclear reactor. The stable ⁷⁹Br and ⁸¹Br isotopes capture

thermal neutrons, leading to the formation of ⁸⁰Br, ⁸⁰ᵐBr, and ⁸²Br. Due to the relatively short

half-lives of ⁸⁰Br and ⁸⁰ᵐBr, a cooling period after irradiation allows these isotopes to decay,

resulting in a sample with high radionuclidic purity of ⁸²Br.[6]

Experimental Workflow for ⁸²Br Production and Analysis:
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Production

Post-Irradiation Processing

Analysis

Stable KBr Target

Neutron Irradiation
(n,γ) reaction on ⁸¹Br

Cooling Period
(Decay of short-lived isotopes)

Dissolution of Target
in appropriate solvent

Gamma-ray Spectrometry
(e.g., with HPGe detector)

Identification of ⁸²Br via
characteristic gamma peaks
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Workflow for the production and analysis of Bromine-82.

Measurement of Bromine-82 Decay:

The decay of Bromine-82 is experimentally characterized using gamma-ray spectrometry. A

high-purity germanium (HPGe) detector is typically employed for this purpose due to its

excellent energy resolution. The irradiated and cooled sample is placed at a calibrated distance
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from the detector. The detector measures the energy of the emitted gamma rays, and a

multichannel analyzer sorts these signals to generate a gamma-ray spectrum. The

characteristic photopeaks corresponding to the gamma-ray energies listed in the table above

confirm the presence of ⁸²Br and their intensities can be used to quantify its activity.

Applications in Research and Drug Development
The well-defined gamma emissions and suitable half-life of Bromine-82 make it a valuable

tracer in various research fields. In drug development, it can be used to label compounds and

study their pharmacokinetics and biodistribution. Its applications also extend to environmental

and industrial tracing studies. The understanding of its decay scheme is fundamental to its

accurate measurement and safe handling in these applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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